Cas no 2241130-82-3 ((5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine)

• Product Name: (5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine
• CAS No: 2241130-82-3
• MF: C₁₈H₁₃F₄N₃
• MW: 347.309537649155
• CID: 6355557
• PubChem ID: 165976112
• Update Time: 2025-11-01

(5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine
• 2241130-82-3
• EN300-2009264
• [(5,6-difluoro-1H-indol-2-yl)methyl][(5,6-difluoro-1H-indol-3-yl)methyl]amine

• Inchi： 1S/C18H13F4N3/c19-13-2-9-1-11(25-17(9)4-15(13)21)8-23-6-10-7-24-18-5-16(22)14(20)3-12(10)18/h1-5,7,23-25H,6,8H2
• InChI Key： VBRAQDUCMUOQLR-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(=CN2)CNCC1=CC2C=C(C(=CC=2N1)F)F)F

Computed Properties

• Exact Mass: 347.10456008g/mol
• Monoisotopic Mass: 347.10456008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.6Ų

Additional information on (5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine

Introduction to (5,6-Difluoro-1H-Indol-2-Yl)Methyl(5,6-Difluoro-1H-Indol-3-Yl)Methylamine (CAS No. 2241130-82-3)

The compound (5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine (CAS No. 2241130-82-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The presence of two fluorine atoms at the 5 and 6 positions of the indole ring introduces unique electronic and steric effects, making this compound particularly interesting for researchers exploring novel chemical functionalities.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like (5,6-difluoro-1H-indol-2-yl)methyl(5,6-difluoro-1H-indol-3-yl)methylamine. These methods often involve multi-component reactions or catalytic processes that allow for high yields and selectivity. For instance, the use of transition metal catalysts has been pivotal in achieving the desired stereochemistry and regioselectivity during the synthesis of this compound. Such innovations not only enhance the efficiency of production but also pave the way for exploring its potential in drug discovery and material synthesis.

The structural uniqueness of (5,6-difluoro-1H-indol) derivatives lies in their ability to act as versatile scaffolds for functionalization. The indole core is inherently aromatic and possesses a rigid structure, which can be further modified by introducing substituents at various positions. In the case of (5,6-difluoro) substitution patterns, the fluorine atoms contribute significantly to the molecule's electronic properties. Fluorine's electronegativity enhances the molecule's lipophilicity and can modulate its interactions with biological systems, making it a promising candidate for drug design.

Recent studies have highlighted the potential of indole derivatives in targeting various biological pathways. For example, researchers have demonstrated that certain indole-based compounds exhibit potent anti-inflammatory and antioxidant activities. The presence of fluorine atoms in (5,6-difluoro) positions may further enhance these properties by fine-tuning the molecule's electronic environment. This makes (5,6-difluoro) derivatives like CAS No. 2241130-82-3 valuable candidates for exploring novel therapeutic agents.

In addition to its biological applications, indole-based compounds are also gaining attention in materials science due to their ability to form self-assembled structures or act as building blocks for advanced materials. The rigid aromaticity of the indole ring can facilitate π–π interactions, which are essential for creating ordered molecular assemblies. Furthermore, the presence of fluorine atoms can influence the thermal stability and electronic conductivity of materials derived from this compound.

The synthesis of (5,6-difluoro) derivatives involves a combination of traditional organic synthesis techniques and modern catalytic methodologies. For instance, Suzuki-Miyaura coupling reactions have been employed to construct biaryl structures with high precision. Similarly, palladium-catalyzed cross-couplings have enabled the formation of complex architectures that were previously challenging to achieve.

From an environmental perspective, researchers are increasingly focusing on developing sustainable synthetic routes for such compounds. This includes exploring green chemistry principles such as using renewable feedstocks or minimizing waste generation during production processes. The synthesis of CAS No. 2241130 has benefited from these advancements through improved atom economy and reduced reliance on hazardous reagents.

In conclusion, (5,6-difluoro) derivatives like CAS No. 2241130 represent a fascinating class of molecules with diverse applications across multiple disciplines. Their unique structural features make them ideal candidates for exploring novel chemical functionalities in drug discovery and materials science. As research continues to uncover new insights into their properties and potential uses, this compound will undoubtedly play a significant role in shaping future advancements in chemical science.